Cas no 1197-15-5 (1,3-Cyclohexadiene-1-carboxaldehyde,4-(1-methylethyl)-)

1,3-Cyclohexadiene-1-carboxaldehyde,4-(1-methylethyl)- structure
1197-15-5 structure
Product Name:1,3-Cyclohexadiene-1-carboxaldehyde,4-(1-methylethyl)-
CAS No:1197-15-5
MF:C10H14O
MW:150.217563152313
CID:117491
PubChem ID:526762
Update Time:2025-04-18

1,3-Cyclohexadiene-1-carboxaldehyde,4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexadiene-1-carboxaldehyde,4-(1-methylethyl)-
    • 1,3-p-menthadien-7-al
    • 4-propan-2-ylcyclohexa-1,3-diene-1-carbaldehyde
    • p-Mentha-1,3-dien-7-al
    • terpinen-7-al
    • alpha-Terpinen-7-al
    • DTXSID90152547
    • 4-Isopropylcyclohexa-1,3-dienecarbaldehyde
    • .alpha.-Terpinen-7-al
    • .ALPHA.TERPINEN-7-AL
    • 1,3-Cyclohexadiene-1-carboxaldehyde, 4-isopropyl-
    • 1197-15-5
    • FEMA No. 4506
    • UNII-UT41AAJ8BE
    • UT41AAJ8BE
    • 1,3-Cyclohexadiene-1-carboxaldehyde, 4-(1-methylethyl)-
    • MKVBITWQDIIUMF-UHFFFAOYSA-N
    • SCHEMBL229737
    • Q27291256
    • Inchi: 1S/C10H14O/c1-8(2)10-5-3-9(7-11)4-6-10/h3,5,7-8H,4,6H2,1-2H3
    • InChI Key: MKVBITWQDIIUMF-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=C(CC1)C(C)C

Computed Properties

  • Exact Mass: 150.10452
  • Monoisotopic Mass: 150.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: 2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.016
  • Boiling Point: 235.1°C at 760 mmHg
  • Flash Point: 91.1°C
  • Refractive Index: 1.554
  • PSA: 17.07
  • FEMA: 4506 | 1,3-P-MENTHADIEN-7-AL
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